![molecular formula C15H16N2O4S B6121436 N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide](/img/structure/B6121436.png)
N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide, also known as DHBSH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DHBSH is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 335.4 g/mol.
Mechanism of Action
The mechanism of action of N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide is not fully understood. However, it has been suggested that N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide exerts its biological effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide has also been shown to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide has been shown to possess various biochemical and physiological effects. In vitro studies have demonstrated that N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide possesses antioxidant properties, as it can scavenge free radicals and inhibit lipid peroxidation. N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide has also been shown to possess anti-inflammatory properties, as it can inhibit the production of pro-inflammatory cytokines. In vivo studies have demonstrated that N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide can reduce inflammation and oxidative stress in animal models of inflammatory bowel disease and arthritis.
Advantages and Limitations for Lab Experiments
N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide possesses several advantages for lab experiments. It is relatively easy to synthesize and is cost-effective. N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide also possesses a wide range of biological activities, making it a promising candidate for further research. However, N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide also possesses several limitations. It is relatively insoluble in water, which can limit its applications in aqueous systems. N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide also possesses poor stability, which can limit its shelf life and reproducibility.
Future Directions
There are several future directions for research on N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide. One potential direction is to investigate its potential applications in cancer therapy. N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide has been shown to possess anti-tumor properties, and further research could elucidate its mechanism of action and potential efficacy in vivo. Another potential direction is to investigate its potential applications in crop protection. N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide has been shown to possess antifungal and antibacterial properties, and further research could elucidate its potential efficacy in vivo. Finally, N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide could be further investigated for its potential applications in environmental science. Its adsorption properties make it a promising candidate for the removal of heavy metals from contaminated water, and further research could elucidate its potential efficacy in vivo.
Synthesis Methods
N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide can be synthesized through a simple reaction between 3,4-dihydroxybenzaldehyde and 4-ethylbenzenesulfonylhydrazide. The reaction is carried out in the presence of a catalyst, typically acetic acid, and the product is obtained through crystallization. The synthesis method is relatively simple and cost-effective, making N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide a promising candidate for further research.
Scientific Research Applications
N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide has been shown to possess anti-inflammatory, antioxidant, and anti-tumor properties. It has been demonstrated to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide has also been shown to reduce inflammation in animal models of inflammatory bowel disease and arthritis.
In agriculture, N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide has been shown to possess antifungal and antibacterial properties, making it a potential candidate for crop protection. It has been demonstrated to inhibit the growth of various plant pathogens, including Fusarium oxysporum and Botrytis cinerea.
In environmental science, N'-(3,4-dihydroxybenzylidene)-4-ethylbenzenesulfonohydrazide has been shown to possess adsorption properties, making it a potential candidate for the removal of heavy metals from contaminated water. It has been demonstrated to effectively remove lead and cadmium from aqueous solutions.
properties
IUPAC Name |
N-[(Z)-(3,4-dihydroxyphenyl)methylideneamino]-4-ethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4S/c1-2-11-3-6-13(7-4-11)22(20,21)17-16-10-12-5-8-14(18)15(19)9-12/h3-10,17-19H,2H2,1H3/b16-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTCCNKKZAVZIQX-YBEGLDIGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC(=C(C=C2)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)N/N=C\C2=CC(=C(C=C2)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(Z)-(3,4-dihydroxyphenyl)methylidene]-4-ethylbenzenesulfonohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.